Cas no 929470-54-2 ((2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate)

• Product Name: (2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate
• CAS No: 929470-54-2
• MF: C₂₃H₁₈O₇S
• MW: 438.449825763702
• CID: 5428102
• Update Time: 2025-06-08

(2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(2-methoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzenesulfonate
• Benzenesulfonic acid, 4-methoxy-, 2,3-dihydro-2-[(2-methoxyphenyl)methylene]-3-oxo-6-benzofuranyl ester
• (2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate

• Inchi： 1S/C23H18O7S/c1-27-16-7-10-18(11-8-16)31(25,26)30-17-9-12-19-21(14-17)29-22(23(19)24)13-15-5-3-4-6-20(15)28-2/h3-14H,1-2H3
• InChI Key： GOQWUCDGESGHKE-UHFFFAOYSA-N
• SMILES： C1(S(OC2C=C3OC(=CC4=CC=CC=C4OC)C(=O)C3=CC=2)(=O)=O)=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate

The Comprehensive Overview of CAS No. 929470-54-2: (2Z)-2-(2-Methoxyphenyl)methylidene-3-Oxo-2,3-Dihydro-1-Benzofuran-6-Yl 4-Methoxybenzene-1-Sulfonate

The compound with CAS No. 929470-54-2, commonly referred to as (2Z)-2-(2-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzofuran moiety and a sulfonate group, making it a subject of interest in both academic and industrial research.

Benzofuran derivatives have been extensively studied due to their unique electronic properties and biological activities. The presence of the methylidene group in this compound adds to its reactivity and versatility, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted the potential of such compounds in drug design, particularly in the development of anti-inflammatory and antioxidant agents.

The sulfonate group attached to the benzene ring in this molecule plays a crucial role in enhancing its solubility and stability. This feature makes it an ideal candidate for use in pharmaceutical formulations where bioavailability is a critical factor. Moreover, the methoxy groups present in the structure contribute to its lipophilicity, further enhancing its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and oxidation techniques. Researchers have employed cross-coupling reactions, such as the Suzuki-Miyaura reaction, to construct the benzofuran framework with high precision. The incorporation of the sulfonate group has been achieved through nucleophilic aromatic substitution, ensuring optimal regioselectivity.

In vitro studies conducted on this compound have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory drugs. Additionally, preliminary toxicological assessments indicate that the compound exhibits low toxicity at therapeutic concentrations, further supporting its suitability for pharmaceutical applications.

The structural complexity of CAS No. 929470-54-2 also makes it an attractive candidate for use in advanced materials science. Its ability to form stable complexes with metal ions has been explored in the context of developing new catalysts for organic transformations. Recent research has focused on its application in asymmetric catalysis, where it has shown promising results in enantioselective reactions.

In conclusion, CAS No. 929470-54-2 represents a cutting-edge compound with multifaceted applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the fields of pharmacology and materials science.